N-(2-pyrazinylmethyl)-3-chloropropionamide

• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol
• IUPAC Name: 3-chloro-N-(pyrazin-2-ylmethyl)propanamide
• InChI: InChI=1S/C8H10ClN3O/c9-2-1-8(13)12-6-7-5-10-3-4-11-7/h3-5H,1-2,6H2,(H,12,13)
• InChI Key: XLZRUXAYGKZFBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)CNC(=O)CCCl

Description

N-(2-pyrazinylmethyl)-3-chloropropionamide is a useful research compound. Its molecular formula is C8H10ClN3O and its molecular weight is 199.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an aqueous solution of sodium hydroxide (2.31 g) in water (30 ml) was added 2-aminomethylpyrazine hydrochloride (7.0 g) under ice cooling, to which 3-chloropropionylchloride (5.05 g) and solution of sodium hydroxide (2.31 g) in water (30 ml) were simultaneously added dropwise over 30 minutes under stirring. The mixture was stirred for 1 hour at room temperature, followed by extraction with ethyl acetate-THF (1:1, 100 ml×2). The aqueous layer was subjected to salting out with sodium chloride, followed by extraction with ethyl acetate-THF (1:1, 100 ml×2). The organic layers were combined and dried over magnesium sulfate, followed by concentration under reduced pressure. The concentrate was subjected to column chromatography [carrier: silica gel, 200 g; developing agent: ethyl acetate→ethyl acetate-ethanol (4:1)]. The eluent was concentrated and the resulting solid was washed with hexane to give the title compound (4.50 g) as colorless solid product.